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Compound of Interest

Compound Name: Homosalate-d4

Cat. No.: B12415707 Get Quote

For scientists and professionals engaged in drug development and related research, the

procurement of high-quality internal standards is a critical step in ensuring the accuracy and

reliability of analytical data. This technical guide provides an in-depth overview of suppliers for

Homosalate-d4, a deuterated form of the common UV filtering agent, Homosalate. This

document outlines key technical data, supplier information, and a procedural workflow for

sourcing this compound.

Supplier and Product Overview
Several reputable chemical suppliers offer Homosalate-d4 for research and development

purposes. The following table summarizes the available quantitative data from prominent

suppliers to facilitate a comparative analysis for procurement.
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Supplier
Catalog
Number

Purity Formulation
Molecular
Formula

Pack Size
Options

Cayman

Chemical
34455

≥99%

deuterated

forms (d1-d4)

A 5 mg/ml

solution in

methyl

acetate

C₁₆H₁₈D₄O₃ Not specified

LGC

Standards

Not explicitly

provided
Not specified Not specified Not specified

1 mg, 2.5 mg,

10 mg

MedchemExp

ress
HY-112891S Not specified Not specified C₁₆H₁₈D₄O₃ Not specified

Note: "Not specified" indicates that the information was not readily available on the product's

primary web page.

Experimental Applications and Protocols
Primary Application: Internal Standard for Quantification

Homosalate-d4 is primarily intended for use as an internal standard in analytical methods such

as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS) for the quantification of Homosalate.[1] The deuterated analog exhibits

similar chemical and physical properties to the parent compound, allowing it to co-elute and

ionize similarly, while its distinct mass-to-charge ratio enables accurate quantification.

General Protocol for Use as an Internal Standard:

Standard Preparation: Prepare a stock solution of Homosalate-d4 in a suitable organic

solvent (e.g., methyl acetate, chloroform) at a known concentration. Cayman Chemical

provides a 5 mg/ml solution in methyl acetate.[1]

Sample Spiking: A precise volume of the Homosalate-d4 internal standard solution is added

to all calibration standards, quality control samples, and unknown samples prior to sample

extraction and analysis. The final concentration of the internal standard should be consistent

across all samples.
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Extraction: Perform the sample extraction procedure to isolate the analytes of interest,

including Homosalate and Homosalate-d4.

Instrumental Analysis: Analyze the extracted samples using a validated GC-MS or LC-MS

method.

Data Analysis: The peak area ratio of Homosalate to Homosalate-d4 is calculated for each

sample. A calibration curve is generated by plotting the peak area ratios of the calibration

standards against their corresponding concentrations. The concentration of Homosalate in

the unknown samples is then determined from this calibration curve.

Workflow for Sourcing Homosalate-d4
The process of identifying and procuring Homosalate-d4 can be streamlined by following a

logical workflow. The diagram below illustrates the key steps involved, from initial supplier

identification to the final acquisition of the compound for research use.
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Phase 1: Supplier Identification & Vetting

Phase 2: Procurement & Receipt
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(e.g., Cayman Chemical, LGC Standards, MedchemExpress)
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- Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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